4-Ethoxybenzaldehyde (4-chloro-1-phthalazinyl)hydrazone

• Molecular Formula: C17H15ClN4O
• Molecular Weight: 326.8 g/mol
• IUPAC Name: 4-chloro-N-[(E)-(4-ethoxyphenyl)methylideneamino]phthalazin-1-amine
• InChI: InChI=1S/C17H15ClN4O/c1-2-23-13-9-7-12(8-10-13)11-19-21-17-15-6-4-3-5-14(15)16(18)20-22-17/h3-11H,2H2,1H3,(H,21,22)/b19-11+
• InChI Key: AFNXPMPHQMNHBW-YBFXNURJSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=N/NC2=NN=C(C3=CC=CC=C32)Cl
• Canonical SMILES: CCOC1=CC=C(C=C1)C=NNC2=NN=C(C3=CC=CC=C32)Cl

Description

4-Ethoxybenzaldehyde (4-chloro-1-phthalazinyl)hydrazone is a chemical compound with the molecular formula C17H15ClN4O and a molecular weight of 326.788 . This compound is part of a collection of rare and unique chemicals used in early discovery research

Preparation Methods

The synthesis of 4-Ethoxybenzaldehyde (4-chloro-1-phthalazinyl)hydrazone typically involves the reaction of 4-ethoxybenzaldehyde with 4-chloro-1-phthalazinylhydrazine under specific conditions . The reaction conditions and industrial production methods are not widely documented, but it is generally prepared in a laboratory setting for research purposes .

Chemical Reactions Analysis

4-Ethoxybenzaldehyde (4-chloro-1-phthalazinyl)hydrazone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can convert it into other derivatives.

Substitution: It can undergo substitution reactions where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-Ethoxybenzaldehyde (4-chloro-1-phthalazinyl)hydrazone has several scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug discovery and development.

Industry: It may be used in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 4-Ethoxybenzaldehyde (4-chloro-1-phthalazinyl)hydrazone involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain proteins or enzymes, thereby modulating their activity . The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

4-Ethoxybenzaldehyde (4-chloro-1-phthalazinyl)hydrazone can be compared with other similar compounds, such as:

4-Hydroxybenzaldehyde (4-chloro-1-phthalazinyl)hydrazone: Similar in structure but with a hydroxy group instead of an ethoxy group.

4-Methoxybenzaldehyde (4-chloro-1-phthalazinyl)hydrazone: Contains a methoxy group instead of an ethoxy group.

Benzaldehyde (4-chloro-1-phthalazinyl)hydrazone: Lacks the ethoxy group present in 4-Ethoxybenzaldehyde. These compounds share similar chemical properties but differ in their functional groups, which can affect their reactivity and applications.